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Compound of Interest

Compound Name: 1-Dehydroxy-23-deoxojessic acid

Cat. No.: B15594838

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Dehydroxy-23-deoxojessic acid is a naturally occurring cycloartane-type triterpene isolated
from the medicinal plant Combretum quadrangulare.[1] This document provides a
comprehensive overview of its chemical properties, biological activity, and the experimental
protocols for its study. The compound has demonstrated cytotoxic effects against murine colon
26-L5 carcinoma cells, indicating its potential as an anti-proliferative agent.[1] This guide
consolidates the available data to support further research and development efforts.

Chemical and Physical Properties

1-Dehydroxy-23-deoxojessic acid is a complex triterpenoid with a characteristic cycloartane
skeleton. Its chemical formula is C31Hs00s3, and it has a molecular weight of 470.74 g/mol . The
structure and properties are summarized in the table below.
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Property Value Source
CAS Number 149252-87-9 [21[3][41[5]
Molecular Formula C31H5003 [3]
Molecular Weight 470.74 g/mol [3]

(1s,3aR,4R,5R,6aR,8S,9R,11
aR,11bS)-1-((R)-6-isopropenyl-
3-methylhept-2-en-2-
y)-4,9,11b-trimethyl-7-oxo-

IUPAC Name 1,2,3,33,4,5,6,6a,7,8,9,10,11,1  PubChem
la,11b-pentadecahydro-5,8-
methanocyclopenta[a]cyclopro
pale][6]annulene-4-carboxylic
acid

Structure Class Cycloartane-type Triterpene [1]

Combretum quadrangulare
Natural Source [1]
Kurz

Appearance Amorphous powder N/A

- Chloroform, Dichloromethane,
Solubility [2]
Ethyl Acetate, DMSO, Acetone

Biological Activity

The primary reported biological activity of 1-Dehydroxy-23-deoxojessic acid is its cytotoxicity
against cancer cell lines. The available quantitative data from the foundational study on this
compound is presented below.

Compound Cell Line Assay ECso (M) Source

1-Dehydroxy-23-  Murine colon 26- o
S ) ) Cytotoxicity 62.38 [1]
deoxojessic acid L5 carcinoma
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This data indicates a moderate level of cytotoxic activity, suggesting that 1-Dehydroxy-23-
deoxojessic acid could serve as a lead compound for the development of novel anticancer
agents. Further studies are required to elucidate its mechanism of action and to evaluate its
efficacy and safety in preclinical models.

Experimental Protocols

The following sections detail the methodologies employed in the isolation, characterization, and
biological evaluation of 1-Dehydroxy-23-deoxojessic acid, based on the available literature.

Isolation from Combretum quadrangulare

The isolation of 1-Dehydroxy-23-deoxojessic acid is a multi-step process involving extraction
and chromatographic separation.

Experimental Workflow for Isolation
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Caption: Workflow for the isolation of 1-Dehydroxy-23-deoxojessic acid.
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o Extraction: The dried and powdered seeds of Combretum quadrangulare are extracted with
methanol at room temperature. The solvent is then evaporated under reduced pressure to
yield a crude methanolic extract.

o Solvent Partitioning: The crude extract is suspended in water and partitioned successively
with ethyl acetate (EtOAc). The resulting EtOAc-soluble fraction, which contains the
triterpenes, is collected.

 Silica Gel Chromatography: The EtOAc fraction is subjected to column chromatography on a
silica gel column. The column is eluted with a gradient of n-hexane and ethyl acetate,
yielding several fractions.

e Sephadex LH-20 Chromatography: Fractions containing the compound of interest are further
purified by column chromatography on Sephadex LH-20, eluting with methanol.

o Preparative HPLC: Final purification is achieved by preparative high-performance liquid
chromatography (HPLC) to yield pure 1-Dehydroxy-23-deoxojessic acid.

Structure Elucidation

The chemical structure of 1-Dehydroxy-23-deoxojessic acid was determined using a
combination of spectroscopic techniques:

e Mass Spectrometry (MS): High-resolution mass spectrometry (HR-MS) is used to determine
the exact molecular weight and elemental composition, confirming the molecular formula.

» Nuclear Magnetic Resonance (NMR):
o 'H-NMR: Provides information on the number and chemical environment of protons.
o 1C-NMR: Determines the number and types of carbon atoms.

o 2D-NMR (COSY, HMQC, HMBC): These experiments are used to establish the
connectivity between protons and carbons, allowing for the complete assignment of the
complex cycloartane skeleton.

Cytotoxicity Assay
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The cytotoxic activity of 1-Dehydroxy-23-deoxojessic acid was evaluated against the murine
colon 26-L5 carcinoma cell line.

Experimental Workflow for Cytotoxicity Assay
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Caption: Workflow for determining the cytotoxicity (ECso) of the compound.

Cell Culture: Murine colon 26-L5 carcinoma cells are maintained in RPMI-1640 medium
supplemented with 10% fetal bovine serum (FBS) and antibiotics, in a humidified
atmosphere at 37°C with 5% CO..

Cell Seeding: Cells are harvested and seeded into 96-well microplates at a density of
approximately 5 x 103 cells per well and incubated for 24 hours to allow for attachment.

Compound Treatment: The test compound, 1-Dehydroxy-23-deoxojessic acid, is dissolved
in DMSO and then serially diluted with the culture medium. The cells are treated with these
dilutions and incubated for an additional 72 hours.

MTT Assay: After the incubation period, an MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-
diphenyltetrazolium bromide) solution is added to each well. The plate is incubated for
another 4 hours, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

Measurement: The medium is removed, and the formazan crystals are dissolved in DMSO.
The absorbance is then measured using a microplate reader at a wavelength of 570 nm.

ECso Calculation: The concentration of the compound that causes a 50% reduction in cell
viability (ECso) is calculated by plotting the percentage of cell viability against the compound
concentration.

Signaling Pathways and Mechanism of Action

Currently, there is no published research detailing the specific signaling pathways modulated
by 1-Dehydroxy-23-deoxojessic acid or its precise mechanism of cytotoxic action. The
observed anti-proliferative effect suggests potential interference with key cellular processes
such as cell cycle progression, apoptosis, or specific oncogenic signaling cascades. Further
investigation is warranted to uncover these molecular mechanisms.

Conclusion
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1-Dehydroxy-23-deoxojessic acid is a cycloartane-type triterpene with documented cytotoxic
activity against a murine colon cancer cell line.[1] This technical guide provides the
foundational chemical, biological, and methodological information on this compound. The lack
of data on its mechanism of action presents a clear opportunity for future research. Elucidating
the molecular targets and signaling pathways affected by this compound will be crucial for its
potential development as a therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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